Cas no 51338-26-2 (Propanoic acid,2-(4-phenoxyphenoxy)-)

• Product Name: Propanoic acid,2-(4-phenoxyphenoxy)-
• CAS No: 51338-26-2
• MF: C₁₅H₁₄O₄
• MW: 258.269264698029
• CID: 366597
• PubChem ID: 5121110
• Update Time: 2025-04-19

Propanoic acid,2-(4-phenoxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-(4-phenoxyphenoxy)-
• 2-(1-Propylpentyl)-phenol
• 2-(4-Octyl)phenol
• 2-(4-phenoxy-phenoxy)-propionic acid
• 2-(4-Phenoxy-phenoxy)-propionsaeure
• 4-(2-Hydroxyphenyl)octane
• o-(1-Propylamyl)phenol
• o-(1-Propylpentyl)phenol
• o-(4-octyl)phenol
• O-(4-Phenoxy-phenyl)-DL-milchsaeure
• Phenol,2-(1-propylpentyl)
• Propanoic acid, 2-(4-phenoxyphenoxy)-
• AKOS000125466
• SCHEMBL9362383
• 2-(4-phenoxyphenoxy)propanoic Acid
• DTXSID601044370
• 51338-26-2
• 2-(4-phenoxyphenoxy) propionic acid
• AKOS016054874
• A1-30981

• Inchi： 1S/C15H14O4/c1-11(15(16)17)18-13-7-9-14(10-8-13)19-12-5-3-2-4-6-12/h2-11H,1H3,(H,16,17)
• InChI Key： GQJSEWJUWSSORX-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC1C=CC=CC=1)C(C(=O)O)C

Computed Properties

• Exact Mass: 258.08900
• Monoisotopic Mass: 258.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76000
• LogP: 3.33080